Cas no 2172543-90-5 (5-(1-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 5-(1-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172543-90-5
• MF: C₁₁H₂₀N₄OS
• MW: 256.367700576782
• CID: 6422081
• PubChem ID: 165736082
• Update Time: 2025-05-24

5-(1-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 5-(1-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbothioamide
• 2172543-90-5
• EN300-1596798

• Inchi： 1S/C11H20N4OS/c1-5-8(6-2)15-10(7(3)16-4)9(11(12)17)13-14-15/h7-8H,5-6H2,1-4H3,(H2,12,17)
• InChI Key： KNEWKAJZASLHML-UHFFFAOYSA-N
• SMILES： S=C(C1=C(C(C)OC)N(C(CC)CC)N=N1)N

Computed Properties

• Exact Mass: 256.13578245g/mol
• Monoisotopic Mass: 256.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 98Ų

Additional information on 5-(1-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbothioamide

Comprehensive Overview of 5-(1-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172543-90-5)

The compound 5-(1-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172543-90-5) is a structurally unique 1,2,3-triazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a carbothioamide group with a methoxyethyl and pentan-3-yl substituent, offering versatile reactivity and potential applications. Researchers are particularly interested in its role as a bioactive scaffold, given the growing demand for novel heterocyclic compounds in drug discovery.

In recent years, the 1,2,3-triazole core has become a hotspot due to its click chemistry compatibility and metabolic stability. The carbothioamide moiety in this compound further enhances its binding affinity to biological targets, making it a candidate for enzyme inhibition studies. With the rise of AI-driven drug design, computational studies on CAS No. 2172543-90-5 have explored its pharmacokinetic properties, such as lipophilicity and hydrogen bonding capacity, aligning with trends in in silico screening.

The synthetic route to 5-(1-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbothioamide often involves Cu-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This method ensures high yield and selectivity, addressing industry needs for green chemistry and atom economy. The compound’s methoxyethyl side chain may contribute to improved solubility, a critical factor in formulation development, while the pentan-3-yl group could influence membrane permeability.

Applications of this compound extend to crop protection, where 1,2,3-triazole derivatives are investigated for antifungal and herbicidal activity. The carbothioamide functional group is known to interact with cysteine residues in plant pathogens, a mechanism leveraged in modern agrochemical innovation. Sustainability-focused research also explores its degradation profile to meet environmental safety standards.

From a commercial perspective, CAS No. 2172543-90-5 is cataloged by specialty chemical suppliers as a building block for high-value intermediates. Its patent landscape reveals interest from biotech firms exploring kinase inhibitors and GPCR modulators, reflecting broader market shifts toward targeted therapies. Analytical data, including HPLC purity and NMR spectra, are typically provided to ensure reproducibility—a key concern for contract research organizations (CROs).

Ongoing studies focus on optimizing the compound’s structure-activity relationship (SAR) via molecular docking simulations. Publicly accessible databases like PubChem and ChEMBL feature its physicochemical properties, aiding open-source drug discovery initiatives. As regulatory agencies emphasize REACH compliance, detailed toxicity profiling of such derivatives remains a priority.

In summary, 5-(1-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbothioamide exemplifies the convergence of medicinal chemistry and materials science. Its multifunctional design addresses contemporary challenges in small-molecule therapeutics and sustainable agriculture, positioning it as a compound of enduring scientific and industrial relevance.